(Z)-ethyl 2-(6-isopropyl-2-((2-methylbenzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: ethyl 2-[2-(2-methylbenzoyl)imino-6-propan-2-yl-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C22H24N2O3S/c1-5-27-20(25)13-24-18-11-10-16(14(2)3)12-19(18)28-22(24)23-21(26)17-9-7-6-8-15(17)4/h6-12,14H,5,13H2,1-4H3
• InChI Key: LZJJBLORGWMCRP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=C(C=C(C=C2)C(C)C)SC1=NC(=O)C3=CC=CC=C3C
• Molecular Formula: C22H24N2O3S
• Molecular Weight: 396.5 g/mol

Description

The compound you mentioned is a complex organic molecule. It contains a benzo[d]thiazole core, which is a type of heterocyclic compound. Heterocyclic compounds are widely used in medicinal chemistry and drug design due to their structural complexities.

Chemical Reactions Analysis

Benzo[d]thiazoles can undergo various chemical reactions. For example, they can participate in nucleophilic substitution reactions. The specific reactions that this compound can undergo would depend on the conditions and the reagents used.

Scientific Research Applications

Synthesis and Chemical Behavior

Benzothiazole derivatives, including those related to the queried compound, have been extensively studied for their unique chemical properties and synthesis methods. For instance, studies have described the synthesis of ethyl 2-(2-(1H-indol-3-yl)benzo[d]thiazol-3(2H)-yl)-2-cyanoacetate or acetate as novel compounds synthesized from reactions involving benzothiazole derivatives. These reactions proceed in good yields, showcasing the versatility of benzothiazole compounds in organic synthesis (Nassiri & Milani, 2020).

Material Science and Catalysis

In the field of material science and catalysis, benzothiazole derivatives have been utilized as ligands in the synthesis of metal complexes with significant antimicrobial activities. This suggests potential applications in developing new materials with antibacterial properties (Mishra et al., 2019).

Molecular Sensing and Fluorescence

A novel application area for benzothiazole derivatives is in the development of chemosensors. A specific study designed and synthesized a new chemosensor based on a benzothiazole unit for the selective detection of Cu2+ and Hg2+ ions in semi-aqueous media. This demonstrates the potential of such compounds in environmental monitoring and the development of diagnostic tools (Wagh et al., 2015).

Future Directions

Future research could focus on synthesizing this compound and studying its properties and biological activity. This could include testing its activity against various biological targets and studying its mechanism of action.